Cas no 1786569-61-6 ((3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoic acid)

• Product Name: (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoic acid
• CAS No: 1786569-61-6
• MDL: MFCD21535202
• CID: 4614220
• PubChem ID: 65493704
• Update Time: 2025-10-28

(3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoic acid

• MDL： MFCD21535202

Additional information on (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoic acid

Introduction to (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoic Acid (CAS No. 1786569-61-6)

The compound (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoic acid, identified by its CAS number 1786569-61-6, is a specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of amino acids derivatives, characterized by its complex structural framework and unique stereochemical configuration. The presence of a chiral center at the 3-position, as indicated by the (S) configuration, makes this molecule of particular interest for studies involving enantioselective synthesis and pharmacological activity.

Recent advancements in medicinal chemistry have highlighted the importance of stereospecific compounds in drug design. The stereochemistry of a molecule can profoundly influence its biological activity, metabolic stability, and overall therapeutic efficacy. In the case of (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoic acid, the (S) configuration at the chiral center may play a crucial role in modulating its interactions with biological targets. This has prompted researchers to explore its potential as a building block for more complex drug candidates.

The molecular structure of this compound features a long aliphatic chain with a carboxylic acid group at one end and an amide moiety linked to an ethylamino group at another. Such structural motifs are frequently encountered in bioactive molecules, suggesting that this compound may exhibit interesting pharmacological properties. The amide bond, in particular, is a key functional group that often participates in hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors.

Current research in the field of drug discovery increasingly emphasizes the use of computationally derived models to predict the biological activity of novel compounds. The three-dimensional structure of (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoic acid has been modeled using advanced computational chemistry techniques, allowing researchers to visualize potential binding modes with target proteins. These models have revealed that the compound may interact with various biological receptors, hinting at its potential as an antagonist or agonist.

One particularly intriguing aspect of this compound is its resemblance to known bioactive peptides. The presence of an amide bond and a polyamine side chain suggests that it may mimic the structure of natural signaling molecules, thereby interfering with or enhancing cellular communication pathways. This has led to investigations into its potential role in modulating neurotransmitter release or receptor activation, which could have therapeutic implications in neurological disorders.

The synthesis of chiral compounds like (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoic acid remains a challenging but rewarding endeavor. Researchers have developed sophisticated synthetic routes that allow for the precise control of stereochemistry, ensuring high enantiomeric purity. These methods often involve asymmetric catalysis or enzymatic resolution techniques, which are critical for producing enantiomerically pure compounds suitable for pharmacological studies.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments suggest that it may exhibit moderate affinity for certain neurotransmitter receptors, although further research is needed to fully characterize its binding properties and signal transduction effects. Additionally, preliminary toxicity assessments have shown that the compound is well-tolerated at moderate doses, raising optimism about its potential as a lead compound for drug development.

The future direction of research on (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoic acid will likely focus on optimizing its pharmacological activity and improving its pharmacokinetic properties. By modifying its structure through combinatorial chemistry or structure-based drug design, researchers aim to enhance its potency, selectivity, and solubility. These efforts could lead to the discovery of novel therapeutic agents with applications in areas such as pain management or neuroprotection.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as an excellent model system for studying the relationship between molecular structure and biological activity. By understanding how changes in its chemical framework affect its behavior, researchers can gain valuable insights into general principles governing drug design and molecular recognition.

In conclusion, (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoic acid (CAS No. 1786569-61-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and stereochemical configuration make it an attractive starting point for developing new drugs targeting neurological disorders and other diseases. As research continues to uncover more about its properties and potential applications, this compound is poised to make significant contributions to the field of medicinal chemistry.